

NJK14047: A Technical Guide to its p38 MAPK Selectivity Profile

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: NJK14047

Cat. No.: B12377266

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the p38 mitogen-activated protein kinase (MAPK) selectivity profile of the inhibitor **NJK14047**. This document details its known inhibitory activity, the broader context of p38 MAPK signaling, and the experimental methodologies used to characterize such compounds.

Introduction to NJK14047 and p38 MAPK

NJK14047 is a small molecule inhibitor targeting the p38 mitogen-activated protein kinase (MAPK) pathway.^{[1][2]} The p38 MAPK signaling cascade is a critical regulator of cellular responses to inflammatory cytokines and environmental stress, playing a pivotal role in inflammation, cell differentiation, apoptosis, and immune responses.^[3] Of the four known isoforms of p38 MAPK—p38 α (MAPK14), p38 β (MAPK11), p38 γ (MAPK12), and p38 δ (MAPK13)—the alpha and beta isoforms are most prominently associated with inflammatory processes. As such, they are key targets for therapeutic intervention in a range of diseases, including rheumatoid arthritis, psoriasis, and neuroinflammatory conditions.^[4] **NJK14047** has been identified as a selective inhibitor of p38 MAPK, with demonstrated anti-inflammatory and antiviral effects.^[1]

NJK14047 Selectivity Profile

NJK14047 has been characterized as a potent and selective inhibitor of the p38 MAPK pathway. While a comprehensive public kinome scan profiling **NJK14047** against a wide array of kinases is not readily available, existing data points to its high affinity for the primary inflammatory isoforms of p38.

Table 1: Known Inhibitory Activity of **NJK14047**

Target	IC50	Notes
p38α	27 nM	Potent inhibition of the primary p38 MAPK isoform.[2]
p38β	-	NJK14047 is described as a p38α/β inhibitor, suggesting activity against this isoform, though a specific IC50 is not consistently reported.

To provide a broader context for the selectivity of a p38 MAPK inhibitor, the following table presents a comparative, illustrative kinase selectivity profile for other well-characterized p38 MAPK inhibitors. This demonstrates the typical off-target profiles that can be expected for this class of compounds.


Table 2: Illustrative Comparative Kinase Selectivity Profile of p38 MAPK Inhibitors

Kinase Target	Inhibitor A (% Inhibition @ 1μM)	Inhibitor B (% Inhibition @ 1μM)	Kinase Family
p38α (MAPK14)	98%	95%	MAPK
p38β (MAPK11)	95%	92%	MAPK
p38γ (MAPK12)	60%	55%	MAPK
p38δ (MAPK13)	75%	70%	MAPK
JNK1	15%	85%	MAPK
ERK2	10%	12%	MAPK
MKK3	<10%	<10%	MAP2K
MKK6	<10%	<10%	MAP2K
SRC	5%	65%	TK
ABL1	<5%	70%	TK

Note: Data in Table 2 is illustrative and not specific to **NJK14047**. It is intended to provide a conceptual understanding of kinase inhibitor selectivity profiles.

p38 MAPK Signaling Pathway

The p38 MAPK pathway is a three-tiered kinase cascade. It is typically activated by upstream MAPK kinase kinases (MAP3Ks) which in turn phosphorylate and activate MAPK kinases (MKKs), specifically MKK3 and MKK6. These MKKs then dually phosphorylate and activate p38 MAPK on a conserved Thr-Gly-Tyr motif. Activated p38 MAPK proceeds to phosphorylate a variety of downstream substrates, including other kinases like MAPKAPK2 (MK2) and transcription factors such as ATF2, leading to the cellular response.



[Click to download full resolution via product page](#)

Caption: The p38 MAPK signaling cascade and the inhibitory action of **NJK14047**.

Experimental Protocols

The determination of a kinase inhibitor's selectivity profile involves a series of biochemical and cell-based assays. Below are detailed methodologies for key experiments.

In Vitro Kinase Inhibition Assay (Biochemical Assay)

This assay directly measures the ability of a compound to inhibit the enzymatic activity of a purified kinase.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of **NJK14047** against p38 MAPK isoforms and a panel of other kinases.


Materials:

- Recombinant human kinases (p38 α , p38 β , and other kinases for selectivity profiling)
- Kinase-specific substrate (e.g., ATF2 for p38 MAPK)
- ATP (adenosine triphosphate)
- **NJK14047**
- Kinase assay buffer (e.g., 40mM Tris-HCl pH 7.5, 20mM MgCl₂, 0.1mg/ml BSA, 50 μ M DTT)
- Detection reagent (e.g., ADP-Glo™ Kinase Assay kit from Promega)
- Microplate reader (luminescence-capable)

Procedure:

- **Compound Preparation:** Prepare a serial dilution of **NJK14047** in DMSO, typically ranging from 10 mM to 0.1 nM.
- **Kinase Reaction Setup:** a. To the wells of a 384-well plate, add 1 μ L of the diluted **NJK14047** or DMSO (as a vehicle control). b. Add 2 μ L of the respective recombinant kinase diluted in the kinase assay buffer. c. Add 2 μ L of a mixture of the kinase-specific substrate and ATP.
- **Incubation:** Incubate the plate at room temperature for 60 minutes to allow the kinase reaction to proceed.

- **Detection:** a. Add 5 μ L of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature. b. Add 10 μ L of Kinase Detection Reagent to convert the generated ADP back to ATP and induce a luminescent signal. Incubate for 30 minutes at room temperature.
- **Data Acquisition:** Measure the luminescence of each well using a microplate reader.
- **Data Analysis:** The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity. The IC₅₀ value is calculated by plotting the percentage of kinase inhibition against the log concentration of **NJK14047** and fitting the data to a dose-response curve.



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. NJK14047 - Wikipedia [en.wikipedia.org]
- 2. NJK14047 | p38 MAPK inhibitor | Probechem Biochemicals [probechem.com]
- 3. biointerfaceresearch.com [biointerfaceresearch.com]
- 4. NJK14047 inhibition of p38 MAPK ameliorates inflammatory immune diseases by suppressing T cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [NJK14047: A Technical Guide to its p38 MAPK Selectivity Profile]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b12377266/docs#njk14047-a-technical-guide-to-its-p38-mapk-selectivity-profile>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)